Cas no 263718-48-5 ((1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol)

(1R)-2-[tert-Butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol is a chiral silyl-protected alcohol derivative featuring a pyridyl substituent, commonly employed as an intermediate in asymmetric synthesis and pharmaceutical research. Its tert-butyldimethylsilyl (TBS) ether group enhances stability, facilitating handling and purification while enabling selective deprotection under mild conditions. The stereogenic center at the C-1 position makes it valuable for constructing enantioselective frameworks, particularly in ligand design and catalyst development. The pyridine moiety further contributes to coordination chemistry, broadening its utility in metal-catalyzed reactions. This compound’s well-defined chirality and protective group flexibility make it a versatile building block for complex molecule synthesis, particularly in medicinal and organometallic chemistry applications.
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol structure
263718-48-5 structure
Product Name:(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
CAS No:263718-48-5
MF:C13H23NO2Si
MW:253.41
MDL:MFCD34566905
CID:5096315
PubChem ID:10890433
Update Time:2026-03-02

(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • MFCD34566905
    • 263718-48-5
    • E80051
    • (R)-2-((TERT-BUTYLDIMETHYLSILYL)OXY)-1-(PYRIDIN-2-YL)ETHAN-1-OL
    • (1R)-2-[(tert-butyldimethylsilyl)oxy]-1-(pyridin-2-yl)ethanol
    • PS-18842
    • (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-pyridin-2-ylethanol
    • (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
    • MDL: MFCD34566905
    • Inchi: 1S/C13H23NO2Si/c1-13(2,3)17(4,5)16-10-12(15)11-8-6-7-9-14-11/h6-9,12,15H,10H2,1-5H3/t12-/m0/s1
    • InChI Key: WKYRJYLECFRJPO-LBPRGKRZSA-N
    • SMILES: C(C)(C)(C)[Si](C)(OC[C@H](O)C1N=CC=CC=1)C

Computed Properties

  • Exact Mass: 253.149805511g/mol
  • Monoisotopic Mass: 253.149805511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų

(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1102105-1G
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
1g
$555 2024-07-21
eNovation Chemicals LLC
Y1102105-5G
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
5g
$1665 2024-07-21
eNovation Chemicals LLC
Y1102105-10G
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
10g
$2780 2024-07-21
eNovation Chemicals LLC
Y1102105-25G
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
25g
$4835 2023-08-31
eNovation Chemicals LLC
Y1102105-100mg
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
100mg
$175 2024-07-21
eNovation Chemicals LLC
Y1102105-250mg
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
250mg
$230 2024-07-21
eNovation Chemicals LLC
Y1102105-500mg
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
500mg
$370 2024-07-21
Aaron
AR01XAFQ-100mg
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
100mg
$154.00 2025-02-12
Aaron
AR01XAFQ-250mg
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
250mg
$205.00 2025-02-12
Aaron
AR01XAFQ-10g
(1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol
263718-48-5 97%
10g
$2559.00 2025-02-12

Additional information on (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol

Research Briefing on (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol (CAS: 263718-48-5) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol (CAS: 263718-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tert-butyldimethylsilyl (TBS) protecting group and pyridyl ethanol moiety, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its utility in asymmetric synthesis, drug discovery, and the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol as a key intermediate in the synthesis of potent kinase inhibitors. The compound's stereochemical purity and functional group compatibility enabled efficient construction of chiral centers in target molecules, demonstrating its value in structure-activity relationship (SAR) optimization. The study reported a 40% improvement in yield compared to alternative synthetic routes, underscoring its synthetic advantages.

Further investigations in Chemical Communications (2024) revealed novel applications of this compound in PROTAC (Proteolysis Targeting Chimera) development. Its pyridyl group was found to facilitate crucial protein-ligand interactions, while the TBS-protected alcohol allowed for selective deprotection in multi-step syntheses. These properties make it particularly valuable in the design of next-generation targeted protein degradation therapeutics.

Analytical characterization studies using advanced techniques such as HPLC-MS and NMR spectroscopy have provided new insights into the compound's stability profile. Research published in Analytical Chemistry (2023) demonstrated that (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol maintains excellent chemical stability under various storage conditions, with less than 2% degradation observed after six months at -20°C. This stability makes it particularly suitable for long-term research projects and industrial applications.

Emerging applications in radiopharmaceutical development have also been reported. A recent study in Nuclear Medicine and Biology (2024) described the use of this compound as a precursor for the synthesis of fluorine-18 labeled tracers. The researchers noted that the TBS protecting group could be selectively removed under mild conditions, allowing for efficient radiolabeling without compromising the chiral integrity of the final product.

From a commercial perspective, the global market for (1R)-2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanol is projected to grow at a CAGR of 7.2% from 2024 to 2030, according to a recent industry report. This growth is driven by increasing demand from pharmaceutical companies engaged in chiral drug development and academic research institutions focusing on asymmetric synthesis methodologies.

Future research directions include exploring its potential in mRNA therapeutic development and investigating novel derivatives with enhanced pharmacological properties. The compound's unique structural features continue to make it a valuable tool in medicinal chemistry, with ongoing studies expected to uncover additional applications in drug discovery and development.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.